Cas no 1243389-39-0 (3-chloro-1H-indazole-6-carbonitrile)

3-chloro-1H-indazole-6-carbonitrile structure
1243389-39-0 structure
Product Name:3-chloro-1H-indazole-6-carbonitrile
CAS No:1243389-39-0
MF:C8H4ClN3
MW:177.590459823608
CID:6835613
PubChem ID:72220887
Update Time:2025-03-28

3-chloro-1H-indazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • AT37608
    • 1243389-39-0
    • G11446
    • MB19271
    • 3-CHLORO-2H-INDAZOLE-6-CARBONITRILE
    • 3-CHLORO-1H-INDAZOLE-6-CARBONITRILE
    • 3-chloro-1H-indazole-6-carbonitrile
    • Inchi: 1S/C8H4ClN3/c9-8-6-2-1-5(4-10)3-7(6)11-12-8/h1-3H,(H,11,12)
    • InChI Key: NUUOFVTXVQHMKX-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC(C#N)=CC2=NN1

Computed Properties

  • Exact Mass: 177.0093748Da
  • Monoisotopic Mass: 177.0093748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 52.5Ų
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